N-(1-adamantyl)-3-methylbenzamide

• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol
• IUPAC Name: N-(1-adamantyl)-3-methylbenzamide
• InChI: InChI=1S/C18H23NO/c1-12-3-2-4-16(5-12)17(20)19-18-9-13-6-14(10-18)8-15(7-13)11-18/h2-5,13-15H,6-11H2,1H3,(H,19,20)
• InChI Key: SEBFDSUIBCQAFK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC23CC4CC(C2)CC(C4)C3
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC23CC4CC(C2)CC(C4)C3

Description

N-(1-adamantyl)-3-methylbenzamide, also known as adamantyl-3-methylbenzamide, is a chemical compound that has gained significant attention in scientific research due to its potential medicinal properties. This compound belongs to the class of amides and is synthesized through a multistep process. The synthesis method involves the reaction of adamantane and 3-methylbenzoic acid, followed by the conversion of the resulting intermediate to the final product.

Mechanism of Action

The mechanism of action of N-(1-adamantyl)-3-methylbenzamide is not fully understood. However, it has been proposed that the compound exerts its antiviral activity by inhibiting the viral entry into host cells. The compound has been shown to bind to the viral envelope glycoprotein and prevent its fusion with the host cell membrane. In addition, N-(1-adamantyl)-3-methylbenzamide has been found to inhibit the activity of viral neuraminidase, an enzyme necessary for the release of newly formed viral particles from host cells.
Biochemical and Physiological Effects
N-(1-adamantyl)-3-methylbenzamide has been found to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the activity of histone deacetylases, enzymes that regulate gene expression. In addition, N-(1-adamantyl)-3-methylbenzamide has been found to inhibit the production of reactive oxygen species, molecules that can cause cellular damage. The compound has also been shown to activate the AMP-activated protein kinase, an enzyme that regulates cellular energy metabolism.

Advantages and Limitations for Lab Experiments

N-(1-adamantyl)-3-methylbenzamide has several advantages for lab experiments. The compound is easy to synthesize and has a high purity. In addition, the compound exhibits low toxicity, making it suitable for in vitro and in vivo experiments. However, the compound has some limitations, such as its low solubility in water, which can affect its bioavailability. Moreover, the compound has not been extensively studied in clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

N-(1-adamantyl)-3-methylbenzamide has several potential future directions for research. One area of interest is the development of new antiviral drugs based on the compound. The compound's mechanism of action and low toxicity make it a promising candidate for the treatment of viral infections. Another area of interest is the development of new anticancer drugs based on the compound. The compound's ability to induce apoptosis in cancer cells and inhibit tumor growth make it a potential candidate for the treatment of various types of cancers. Furthermore, the compound's ability to activate the AMP-activated protein kinase makes it a potential candidate for the treatment of metabolic disorders, such as diabetes and obesity.

Synthesis Methods

The synthesis of N-(1-adamantyl)-3-methylbenzamide involves the reaction of adamantane and 3-methylbenzoic acid. The reaction is carried out in the presence of a dehydrating agent, such as thionyl chloride, to form the intermediate 1-N-(1-adamantyl)-3-methylbenzamidemethylbenzoyl chloride. The intermediate is then treated with ammonia to produce the final product, N-(1-adamantyl)-3-methylbenzamide. The synthesis method has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

N-(1-adamantyl)-3-methylbenzamide has been extensively studied for its potential medicinal properties. It has been found to exhibit antiviral, anticancer, and anti-inflammatory activities. The compound has been shown to inhibit the replication of various viruses, including influenza A virus, human cytomegalovirus, and herpes simplex virus. In addition, N-(1-adamantyl)-3-methylbenzamide has been found to induce apoptosis in cancer cells and inhibit the growth of tumors. The compound also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.